Cas no 898453-63-9 (2-amino-N-(5-chloro-2-methoxyphenyl)-3-(4-fluorobenzoyl)indolizine-1-carboxamide)

• Product Name: 2-amino-N-(5-chloro-2-methoxyphenyl)-3-(4-fluorobenzoyl)indolizine-1-carboxamide
• CAS No: 898453-63-9
• MF: C₂₃H₁₇ClFN₃O₃
• MW: 437.850787878037
• CID: 5484342
• PubChem ID: 18576488
• Update Time: 2025-10-28

2-amino-N-(5-chloro-2-methoxyphenyl)-3-(4-fluorobenzoyl)indolizine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• SR-01000914370
• 2-amino-N-(5-chloro-2-methoxyphenyl)-3-(4-fluorobenzoyl)indolizine-1-carboxamide
• SR-01000914370-1
• STL452279
• 898453-63-9
• F2633-0562
• AKOS016384559
• 2-amino-N-(5-chloro-2-methoxyphenyl)-3-[(4-fluorophenyl)carbonyl]indolizine-1-carboxamide

• Inchi： 1S/C23H17ClFN3O3/c1-31-18-10-7-14(24)12-16(18)27-23(30)19-17-4-2-3-11-28(17)21(20(19)26)22(29)13-5-8-15(25)9-6-13/h2-12H,26H2,1H3,(H,27,30)
• InChI Key： SBBJWGJHNBVSOA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(C1C(=C(C(C2C=CC(=CC=2)F)=O)N2C=CC=CC2=1)N)=O)OC

Computed Properties

• Exact Mass: 437.0942473g/mol
• Monoisotopic Mass: 437.0942473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 85.8Ų

Additional information on 2-amino-N-(5-chloro-2-methoxyphenyl)-3-(4-fluorobenzoyl)indolizine-1-carboxamide

Recent Advances in the Study of 2-amino-N-(5-chloro-2-methoxyphenyl)-3-(4-fluorobenzoyl)indolizine-1-carboxamide (CAS: 898453-63-9)

The compound 2-amino-N-(5-chloro-2-methoxyphenyl)-3-(4-fluorobenzoyl)indolizine-1-carboxamide (CAS: 898453-63-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This indolizine derivative has shown promising potential as a therapeutic agent, particularly in the context of kinase inhibition and cancer treatment. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key findings from the latest research is the compound's ability to selectively inhibit specific kinase pathways involved in tumor proliferation and survival. Structural analysis reveals that the 4-fluorobenzoyl moiety plays a critical role in binding to the ATP pocket of target kinases, while the indolizine scaffold contributes to the compound's stability and bioavailability. These insights have paved the way for the development of analogs with improved potency and selectivity.

In addition to its anticancer properties, recent investigations have explored the compound's potential in treating inflammatory and autoimmune diseases. Preliminary data suggest that it may modulate immune responses by targeting key signaling molecules in immune cells. However, further studies are needed to validate these findings and assess the compound's safety profile in vivo.

The synthesis and optimization of 2-amino-N-(5-chloro-2-methoxyphenyl)-3-(4-fluorobenzoyl)indolizine-1-carboxamide have also been a focus of recent research. Advances in synthetic methodologies have enabled the production of high-purity batches, which are essential for both preclinical and clinical studies. Researchers have employed techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to ensure the compound's structural integrity and purity.

Looking ahead, the compound's transition from bench to bedside will depend on overcoming several challenges, including optimizing its pharmacokinetic profile and minimizing off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this promising therapeutic candidate. Future research directions may include combination therapies with existing drugs and the exploration of novel delivery systems to enhance its efficacy and reduce toxicity.